Cas no 1878019-72-7 (N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine)

• Product Name: N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine
• CAS No: 1878019-72-7
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5292701
• Update Time: 2026-03-10

N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine

• Inchi： 1S/C10H21NOS/c1-8(5-6-12-4)11-9-7-13-10(9,2)3/h8-9,11H,5-7H2,1-4H3
• InChI Key： NFKGWVWWUACVHZ-UHFFFAOYSA-N
• SMILES： S1CC(NC(CCOC)C)C1(C)C

Additional information on N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine

N-(4-Methoxybutan-2-yl)-2,2-Dimethylthietan-3-Amine: A Comprehensive Overview

The compound N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine, with the CAS number 1878019-72-7, is a unique organic molecule that has garnered attention in various fields of chemical research. This compound belongs to the class of amines and features a thietane ring, which is a four-membered cyclic ether. The presence of the methoxy group at the 4-position of the butan-2-yl chain adds complexity to its structure, making it a valuable subject for both synthetic and applied chemistry studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One such approach involves the reaction of 4-methoxybutan-2-amine with an appropriate alkylating agent in the presence of a suitable catalyst. This method not only enhances the yield but also ensures high purity, which is critical for applications in pharmaceuticals and materials science. The thietane ring, a key structural feature, is synthesized through a cyclization process that involves the formation of an ether bond between two oxygen atoms.

The structural uniqueness of N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine makes it an interesting candidate for drug discovery. Its amine functionality can act as a nucleophile in various biochemical reactions, potentially interacting with enzymes or receptors. Recent studies have highlighted its potential as a lead compound in the development of new therapeutic agents targeting neurodegenerative diseases. The methoxy group, known for its ability to enhance drug solubility and bioavailability, further strengthens its candidacy in pharmacological research.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis. Researchers have reported that N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine can act as an effective chelating agent, facilitating the catalytic conversion of alkanes to alkenes under mild conditions. This property not only enhances its utility in industrial processes but also contributes to sustainable chemical practices.

The toxicological profile of this compound is another area of active research. Initial studies suggest that it exhibits low toxicity in vitro, making it a safer alternative to traditional reagents in certain applications. However, further investigations are required to fully understand its long-term effects on biological systems.

Looking ahead, the versatility of N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine presents numerous opportunities for innovation. Its role as a building block in organic synthesis could lead to the development of novel materials with tailored properties. Moreover, advancements in computational chemistry are expected to provide deeper insights into its electronic structure and reactivity, paving the way for optimized synthetic routes and enhanced functionality.

In conclusion, N-(4-methoxybutan-2-yl)-2,2-dimethylthietan-3-amine stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent research findings, positions it as a key player in advancing both fundamental and applied chemical sciences.